Rhodamine B, hexyl ester perchlorate [R 6]
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Description
Rhodamine B, hexyl ester, perchlorate, often referred to as R 6, is a cell-permeant, orange-fluorescent dye . It is positively charged and is selectively localized in mitochondria, making it widely used for labeling mitochondria of live cells .
Molecular Structure Analysis
The molecular formula of Rhodamine B, hexyl ester, perchlorate [R 6] is C34H43ClN2O7 . Its molecular weight is 627.17 .Physical and Chemical Properties Analysis
Rhodamine B, hexyl ester, perchlorate [R 6] has a molecular weight of 627.17 . It has absorbance at 541 nm, an extinction coefficient of 1060001 cm-1 M-1, excitation at 546 nm, and emission at 567 nm . Its quantum yield is 0.71, 0.432 .Mechanism of Action
Properties
{ "Design of the Synthesis Pathway": "The synthesis of Rhodamine B, hexyl ester perchlorate [R 6] can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Rhodamine B", "Hexanol", "Phosphorus oxychloride", "Pyridine", "Perchloric acid", "Chloroform" ], "Reaction": [ "Step 1: Hexanol is reacted with phosphorus oxychloride in the presence of pyridine to form hexyl chloride.", "Step 2: Rhodamine B is dissolved in chloroform and the hexyl chloride is added to the solution. The mixture is stirred at room temperature for several hours to allow for the reaction to take place.", "Step 3: Perchloric acid is added to the reaction mixture and the resulting solution is stirred for several more hours.", "Step 4: The reaction mixture is then filtered and the resulting solid is washed with water and dried to obtain the final product, Rhodamine B, hexyl ester perchlorate [R 6]." ] } | |
CAS No. |
877933-92-1 |
Molecular Formula |
C34H43ClN2O7 |
Molecular Weight |
627.17 |
Origin of Product |
United States |
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